N-(3-chloro-4-fluorophenyl)-2-(4-chlorophenyl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-10-3-1-9(2-4-10)7-14(19)18-11-5-6-13(17)12(16)8-11/h1-6,8H,7H2,(H,18,19)
• InChI Key: ACTVRVWHDPCMHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)F)Cl)Cl
• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(4-chlorophenyl)acetamide, commonly known as CFM-2, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CFM-2 is a member of the acetamide class of compounds and has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood. However, it is believed that CFM-2 exerts its anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. CFM-2 has also been shown to modulate the activity of ion channels in the brain, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
CFM-2 has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the inflammatory response. CFM-2 has also been shown to modulate the activity of ion channels in the brain, which may contribute to its analgesic and anticonvulsant effects. Additionally, CFM-2 has been shown to have a low toxicity profile, making it a promising candidate for further therapeutic development.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, making it readily available for research purposes. Additionally, CFM-2 has been shown to have a low toxicity profile, which makes it a safe compound to work with in a laboratory setting. However, CFM-2 has certain limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in certain applications. Additionally, CFM-2 has limited solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on CFM-2. One area of interest is the development of CFM-2 as a potential therapeutic agent for the treatment of inflammatory diseases such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of CFM-2 and its potential applications in the treatment of pain and epilepsy. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of CFM-2, which may help to optimize its therapeutic potential.

Synthesis Methods

The synthesis of CFM-2 involves the reaction of 4-chlorobenzylamine with 3-chloro-4-fluoroacetophenone in the presence of acetic anhydride and a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with acetic acid to yield CFM-2. The synthesis of CFM-2 is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. CFM-2 has also been shown to possess analgesic properties and has been studied for its potential use in the treatment of pain. Additionally, CFM-2 has been studied for its potential use in the treatment of epilepsy due to its anticonvulsant properties.